Cas no 2320209-73-0 (1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea)

• Product Name: 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea
• CAS No: 2320209-73-0
• MF: C₁₆H₂₁N₅O₂S
• MW: 347.4352414608
• CID: 5339833
• Update Time: 2025-06-08

1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-3-(4-methoxybenzyl)urea
• 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea

• Inchi： 1S/C16H21N5O2S/c1-23-14-4-2-12(3-5-14)10-17-16(22)19-13-6-8-21(9-7-13)15-11-18-24-20-15/h2-5,11,13H,6-10H2,1H3,(H2,17,19,22)
• InChI Key： FUVCLWVTMSRMEJ-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCC(CC1)NC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 398
• XLogP3: 2
• Topological Polar Surface Area: 108

Additional information on 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea

1-[(4-Methoxyphenyl)Methyl]-3-[1-(1,2,5-Thiadiazol-3-yl)Piperidin-4-yl]Urea: A Comprehensive Overview (CAS No. 2320209-73-0)

1-[(4-Methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea (CAS No. 2320209-73-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives and is characterized by its incorporation of a methoxyphenyl group, a thiadiazole ring, and a piperidine moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The methoxyphenyl group is a common functional group in medicinal chemistry, known for its ability to enhance the lipophilicity and metabolic stability of compounds. In the context of 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea, this group likely plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that compounds containing methoxyphenyl groups often exhibit improved bioavailability and reduced toxicity, making them attractive candidates for drug development.

The thiadiazole ring is another key structural feature of this compound. Thiadiazoles are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one sulfur atom. They are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of a thiadiazole ring in 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea suggests that it may possess similar biological activities. Recent research has also highlighted the potential of thiadiazole-containing compounds in the treatment of various diseases, including cancer and neurodegenerative disorders.

The piperidine moiety is a six-membered heterocyclic amine that is widely used in the design of pharmaceuticals due to its ability to confer specific conformational flexibility and binding properties. In 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea, the piperidine ring likely contributes to the compound's ability to interact with specific protein targets. Studies have shown that piperidine-containing compounds can exhibit high affinity for various receptors and enzymes, making them valuable leads for drug discovery.

The urea functional group is a central component of this compound and is known for its ability to form hydrogen bonds with biological targets. Ureas are widely used in medicinal chemistry due to their versatility and ability to modulate protein-protein interactions. In the context of 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea, the urea group likely plays a crucial role in mediating specific interactions with target proteins or enzymes. Recent research has demonstrated that urea derivatives can be effective inhibitors of various biological processes, including protein aggregation and enzyme activity.

The combination of these structural elements—methoxyphenyl, thiadiazole, piperidine, and urea—makes 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea a unique compound with potential applications in various therapeutic areas. Recent studies have explored its activity against different biological targets and have shown promising results. For example, preliminary in vitro studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its anti-inflammatory properties, 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea has also shown potential as an anticancer agent. Research has indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic profile of 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea has also been investigated in preclinical studies. Results have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-y l]urea (CAS No. 2320209-73-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features—methoxyphenyl, thiadiazole, piperidine, and urea—contribute to its broad spectrum of biological activities and favorable pharmacokinetic properties. Further research is warranted to fully explore its potential as a therapeutic agent in various disease states.